1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-(3-methoxybenzylidene)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide

• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-(3-methoxyphenyl)methylideneamino]-5-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C19H16N8O3/c1-29-14-9-5-6-12(10-14)11-21-23-19(28)15-16(13-7-3-2-4-8-13)27(26-22-15)18-17(20)24-30-25-18/h2-11H,1H3,(H2,20,24)(H,23,28)/b21-11+
• InChI Key: JXOVFAMVZGZLTC-SRZZPIQSSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=NNC(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N/NC(=O)C2=C(N(N=N2)C3=NON=C3N)C4=CC=CC=C4
• Molecular Formula: C19H16N8O3
• Molecular Weight: 404.4 g/mol

Description

The compound is part of a class of chemicals that often exhibit a wide range of biological activities and are of interest due to their complex structure and potential pharmacological applications. While specific information on this exact compound may be limited, compounds with similar structures, such as various triazole, oxadiazole, and carbohydrazide derivatives, have been synthesized and studied for their chemical and physical properties, as well as for potential biological activities.

Synthesis Analysis

The synthesis of compounds similar to "1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-(3-methoxybenzylidene)-5-phenyl-1H-1,2,3-triazole-4-carbohydrazide" typically involves multi-step organic reactions including condensation, cyclization, and substitution reactions. These processes often involve starting materials such as carbohydrazides and various benzyl aldehydes undergoing acid-catalyzed reactions to form the desired product. The reaction conditions, such as temperature, solvent, and catalysts, play crucial roles in determining the yield and purity of the final compound (Alotaibi et al., 2018).